Cas no 2565792-25-6 (N-[(2-Diphenylphosphanylphenyl)-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide)

• Product Name: N-[(2-Diphenylphosphanylphenyl)-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide
• CAS No: 2565792-25-6
• MF: C₃₀H₃₂NOPS
• MW: 485.619947433472
• MDL: MFCD32697151
• CID: 4784538
• PubChem ID: 155293925
• Update Time: 2026-02-27

N-[(2-Diphenylphosphanylphenyl)-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• SY287132
• SY287133
• (R)-N-[(R)-[2-(Diphenylphosphino)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• (R)-N-[(S)-[2-(Diphenylphosphino)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• N-[(2-Diphenylphosphanylphenyl)-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide
• (R)-N-((S)-(2-(Diphenylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
• CS-0147182
• MFCD32697151
• [S(R)]-N-[(S)-[2-(diphenylphosphino)phenyl]phenylmethyl]-N,2-dimethyl-2-propanesulfinamide, 95%
• (R)-N-[(S)-(2-diphenylphosphanylphenyl)-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide
• [S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-N,2-dimethyl-2-propanesulfinamide
• 2565792-25-6
• (R)-N-[(S)-[2-(diphenylphosphanyl)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• E81903

• MDL： MFCD32697151
• Inchi： 1S/C30H32NOPS/c1-30(2,3)34(32)31(4)29(24-16-8-5-9-17-24)27-22-14-15-23-28(27)33(25-18-10-6-11-19-25)26-20-12-7-13-21-26/h5-23,29H,1-4H3
• InChI Key： YCLRTNBFAFWZQH-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(N(C)C(C1C=CC=CC=1)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 485.19422282 g/mol
• Monoisotopic Mass: 485.19422282 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 485.6
• XLogP3: 6.7
• Topological Polar Surface Area: 39.5

Additional information on N-[(2-Diphenylphosphanylphenyl)-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide

Introduction to N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide and Its Significance in Modern Chemical Research

N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide, with the CAS number 2565792-25-6, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This organophosphorus sulfonamide derivative has garnered significant attention due to its unique structural features and potential applications in drug discovery and molecular recognition. The compound's intricate framework, combining a diphenylphosphanyl group with a phenylmethyl moiety and a dimethylpropane sulfonamide backbone, positions it as a promising candidate for various biochemical interactions.

The chemical structure of N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide exhibits a high degree of functional diversity, which is critical for its role in medicinal chemistry. The presence of both phosphorus and sulfur atoms in its molecular architecture suggests potential applications in coordination chemistry and catalysis. Recent studies have highlighted the compound's ability to act as a ligand in metal-organic frameworks (MOFs), where it can facilitate the binding of transition metals, thereby enhancing catalytic processes. This property is particularly relevant in the context of green chemistry initiatives, where efficient metal utilization is paramount.

In addition to its metal-binding capabilities, N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide has shown promise in the development of novel pharmaceutical agents. The sulfonamide moiety is a well-known pharmacophore in drug design, often contributing to the bioactivity of therapeutic molecules. Researchers have been exploring its potential as an intermediate in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. These findings align with the broader trend in medicinal chemistry towards designing molecules that can modulate complex disease mechanisms.

The synthesis of N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions to achieve high yields and purity is essential. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound. These methods not only enhance efficiency but also allow for the introduction of structural modifications that can fine-tune its biological activity. The development of robust synthetic protocols is crucial for scaling up production and facilitating further research.

The pharmacological properties of N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide are under active investigation by interdisciplinary teams of scientists. Computational modeling and experimental techniques are being used to elucidate its interaction with biological targets. High-throughput screening (HTS) approaches have identified potential lead compounds derived from this scaffold that exhibit desirable pharmacokinetic profiles. Such discoveries underscore the importance of structure-based drug design in accelerating the development of new therapeutics. The compound's ability to engage with multiple targets simultaneously makes it an attractive candidate for multitarget drug discovery efforts.

The environmental impact of synthesizing and utilizing N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide is another critical consideration. Sustainable chemistry principles are being integrated into its production process to minimize waste and reduce energy consumption. Green solvent systems and catalytic methods are being explored to enhance the ecological footprint of this compound's synthesis. Such efforts are consistent with global initiatives aimed at promoting sustainable practices in chemical manufacturing. By adopting environmentally friendly approaches, researchers can ensure that the development of this compound aligns with broader sustainability goals.

The future prospects for N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide are promising, given its multifaceted potential applications. Ongoing research is expected to yield new insights into its biological activities and therapeutic uses. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical applications. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) may further accelerate the discovery process by predicting novel molecular interactions.

In conclusion, N-[(2-Diphenylphosphanylphenyl-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide stands out as a significant compound in modern chemical research due to its unique structural features and diverse applications. Its potential roles in metal coordination, drug discovery, and sustainable chemistry highlight its importance across multiple scientific disciplines. As research progresses, this compound is likely to contribute substantially to advancements in medicine and environmental science. The continued exploration of its properties will undoubtedly open new avenues for innovation and discovery.